Cas no 646068-11-3 (Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester)

Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester structure
646068-11-3 structure
Product Name:Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester
CAS No:646068-11-3
MF:C14H18O2
MW:218.291524410248
CID:421236
PubChem ID:71379435
Update Time:2025-04-19

Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-(4-methylphenyl)-2-propenyl ester
    • 3-(4-methylphenyl)prop-2-enyl butanoate
    • 646068-11-3
    • DTXSID00802001
    • 3-(4-Methylphenyl)prop-2-en-1-yl butanoate
    • Inchi: 1S/C14H18O2/c1-3-5-14(15)16-11-4-6-13-9-7-12(2)8-10-13/h4,6-10H,3,5,11H2,1-2H3
    • InChI Key: RPSHMACOHWGERP-UHFFFAOYSA-N
    • SMILES: O(CC=CC1C=CC(C)=CC=1)C(CCC)=O

Computed Properties

  • Exact Mass: 218.13074
  • Monoisotopic Mass: 218.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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